Cas no 897619-17-9 (N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-2-methylbenzamide)

• Product Name: N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-2-methylbenzamide
• CAS No: 897619-17-9
• MF: C₂₁H₂₇N₃O₄S
• MW: 417.521784067154
• CID: 6401745
• PubChem ID: 7188776
• Update Time: 2025-06-09

N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-2-methylbenzamide
• N-(2-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}ethyl)-2-methylbenzamide
• AKOS024625123
• 897619-17-9
• F2068-0408
• N-(2-((4-(4-methoxyphenyl)piperazin-1-yl)sulfonyl)ethyl)-2-methylbenzamide
• N-[2-[4-(4-methoxyphenyl)piperazin-1-yl]sulfonylethyl]-2-methylbenzamide
• Benzamide, N-[2-[[4-(4-methoxyphenyl)-1-piperazinyl]sulfonyl]ethyl]-2-methyl-

• Inchi： 1S/C21H27N3O4S/c1-17-5-3-4-6-20(17)21(25)22-11-16-29(26,27)24-14-12-23(13-15-24)18-7-9-19(28-2)10-8-18/h3-10H,11-16H2,1-2H3,(H,22,25)
• InChI Key： QORFJQNKWXWPQO-UHFFFAOYSA-N
• SMILES： C(NCCS(N1CCN(C2=CC=C(OC)C=C2)CC1)(=O)=O)(=O)C1=CC=CC=C1C

Computed Properties

• Exact Mass: 417.17222752g/mol
• Monoisotopic Mass: 417.17222752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 87.3Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 14.07±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-2-methylbenzamide

Introduction to N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-2-methylbenzamide (CAS No. 897619-17-9)

N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-2-methylbenzamide, identified by its CAS number 897619-17-9, is a compound of significant interest in the field of pharmaceutical research. This molecule belongs to a class of derivatives that exhibit potential biological activity, making it a subject of extensive study in medicinal chemistry. The structural features of this compound, particularly the presence of a piperazine moiety and a sulfonyl group, contribute to its unique chemical and pharmacological properties.

The< strong>N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-2-methylbenzamide molecule is characterized by a benzamide core substituted with an ethyl chain that terminates in a sulfonyl group. This sulfonyl group is further connected to a piperazine ring, which is a common pharmacophore in many bioactive compounds. The presence of the 4-methoxyphenyl group enhances the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability. These structural attributes make it an attractive candidate for further development as a therapeutic agent.

In recent years, there has been growing interest in the development of novel compounds that target neurological and psychiatric disorders. The< strong>piperazine scaffold is particularly relevant in this context, as it is known to interact with various neurotransmitter receptors. Specifically, piperazine derivatives have shown promise in the treatment of conditions such as depression, anxiety, and schizophrenia. The< strong>sulfonyl group in N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-2-methylbenzamide may further modulate the pharmacological profile of the compound by enhancing its binding affinity to specific receptors.

One of the most compelling aspects of this compound is its potential application in the treatment of central nervous system (CNS) disorders. The< strong>N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-2-methylbenzamide structure suggests that it may interact with serotonin and dopamine receptors, which are key targets in the management of mood and cognitive disorders. Preclinical studies have indicated that similar compounds can modulate neurotransmitter activity, leading to improved symptoms in animal models of these conditions. While further research is needed to fully elucidate its mechanism of action, these preliminary findings are encouraging.

The synthesis of N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-2-methylbenzamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the sulfonyl group into the piperazine ring is particularly challenging, as it requires precise control over reaction conditions to avoid side products. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, paving the way for larger-scale studies.

In addition to its potential therapeutic applications, N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-2-methylbenzamide has garnered attention for its role as an intermediate in the synthesis of more complex molecules. Researchers have explored its use in generating derivatives with tailored pharmacological properties by modifying specific functional groups. This flexibility makes it a valuable tool for medicinal chemists seeking to develop novel drugs.

The< strong>CAS No. 897619-17-9 provides a unique identifier for this compound, facilitating its tracking and documentation in scientific literature and patents. This standardized naming system ensures that researchers worldwide can accurately reference and discuss this molecule, fostering collaboration and innovation in drug discovery.

Efforts are ongoing to explore the pharmacokinetic properties of N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-2-methylbenzamide to optimize its delivery and efficacy. Studies have begun to investigate its absorption, distribution, metabolism, and excretion (ADME) profiles in various models. Understanding these parameters is crucial for translating preclinical findings into clinical success and ensuring that patients receive safe and effective treatments.

The future prospects for N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-2-methylbenzamide are promising, given its unique structural features and potential biological activity. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, this compound may emerge as a key player in the next generation of pharmaceuticals. Its potential applications in treating CNS disorders highlight the importance of continued investment in drug discovery research.

In conclusion, N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-2-methylbenzamide (CAS No. 897619-17-9) represents a significant advancement in pharmaceutical chemistry. Its structural complexity and functional diversity make it a valuable candidate for further investigation. By leveraging cutting-edge research methodologies and collaborative efforts within the scientific community, we can harness its potential to develop novel treatments that improve human health.